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Introduction
Pilabactam (formerly known as ANT3310) is a novel, broad-spectrum serine β-lactamase

inhibitor of the diazabicyclooctane (DBO) class. It is being developed to be used in combination

with β-lactam antibiotics to combat infections caused by multidrug-resistant Gram-negative

bacteria. This technical guide provides a comprehensive overview of the in vitro activity of

Pilabactam sodium, focusing on its mechanism of action, antimicrobial potentiation, and the

methodologies used for its evaluation.

Mechanism of Action
Pilabactam is a covalent inhibitor of serine β-lactamases (SBLs), enzymes that are a primary

mechanism of resistance to β-lactam antibiotics in Gram-negative bacteria.[1][2][3][4][5] Unlike

some other β-lactamase inhibitors, Pilabactam demonstrates potent inhibitory activity against a

wide range of SBLs, including Ambler class A (such as KPC), class C, and, notably, class D

(OXA-type) carbapenemases.[2][3][5] The diazabicyclooctane core of Pilabactam is designed

to react with the active site serine residue of the β-lactamase, forming a stable, covalent adduct

that inactivates the enzyme. This inactivation restores the efficacy of the partner β-lactam

antibiotic, allowing it to reach its target, the penicillin-binding proteins (PBPs), and exert its

bactericidal effect.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3435033?utm_src=pdf-interest
https://www.benchchem.com/product/b3435033?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38289044/
https://journals.asm.org/doi/10.1128/aac.01120-23
https://pubmed.ncbi.nlm.nih.gov/33306385/
https://www.researchgate.net/publication/347602008_Discovery_of_ANT3310_a_Novel_Broad-Spectrum_Serine_b-Lactamase_Inhibitor_of_the_Diazabicyclooctane_Class_Which_Strongly_Potentiates_Meropenem_Activity_against_Carbapenem-Resistant_Enterobacterales_and
https://pmc.ncbi.nlm.nih.gov/articles/PMC10916402/
https://journals.asm.org/doi/10.1128/aac.01120-23
https://pubmed.ncbi.nlm.nih.gov/33306385/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10916402/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3435033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The inhibitory activity of Pilabactam against key serine β-lactamases is summarized in the table

below.

Table 1: Inhibitory Activity of Pilabactam (ANT3310)
against Purified Serine β-Lactamases

Enzyme Enzyme Class IC₅₀ (nM)

KPC-2 A 19.5

OXA-48 D 179

OXA-23 D 32.6

OXA-24/40 D 602

OXA-51 D 542

OXA-58 D 8

Data sourced from Zalacain et al. (2024).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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